(-)-Balanophonin

• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H20O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h3-10,15,19,22-23H,11H2,1-2H3/b4-3+/t15-,19+/m0/s1
• InChIKey: GWCSSLSMGCFIFR-LNFBDUAVSA-N

(-)-Balanophonin – Chiral Neolignan Standard

(-)-Balanophonin is a stereochemically defined neolignan (CAS 80286-36-8; (2S,3R) absolute configuration) isolated from Balanophora japonica and other plant sources [1]. It belongs to the dihydrobenzofuran neolignan class and is characterized by a 4‘,7-epoxy moiety that is critical for its biological activity. The compound has been reported to inhibit microglial activation, suppress advanced glycation end-product (AGE) formation, and exhibit cytotoxicity against multiple human cancer cell lines [2][3].

Stereochemically defined (2S,3R) neolignan reference standard

Dihydrobenzofuran scaffold with 4′,7-epoxy bridge

Supports cytotoxicity, AGE inhibition, and neuroinflammation research models

• [1] Balanophonin, a new neo-lignan from Balanophora japonica Makino. Chem. Pharm. Bull. 1982, 30 (4), 1525–1527. View Source
• [2] Lim, S. Y. et al. A New Neolignan Derivative, Balanophonin Isolated from Firmiana simplex Delays the Progress of Neuronal Cell Death by Inhibiting Microglial Activation. Biomol. Ther. 2017, 25, 519–527. View Source
• [3] Lee, G.-Y. et al. Constituents of the seeds of Cornus officinalis with Inhibitory Activity on the Formation of Advanced Glycation End Products (AGEs). J. Korean Soc. Appl. Biol. Chem. 2008, 51 (4), 316–320. View Source

(-)-Balanophonin: Why Generic Substitution Fails

The dihydrobenzofuran neolignan scaffold is highly sensitive to subtle structural modifications. The presence of the 4‘,7-epoxy bridge versus a 4’,7-dihydroxy motif determines whether the compound is active or completely inactive in antiproliferative assays [1]. Furthermore, co‑isolated lignans such as (7‘S,8’R)-dihydrodehydrodiconiferyl alcohol show markedly different IC50 values across the same cancer cell panels, despite sharing a similar core skeleton [2]. Even within the same species, compounds like pinoresinol remain unquantified or weakly active in AGE‑inhibition screens while (-)-balanophonin shows potent, quantified activity [3]. These data together demonstrate that neither a generic “lignan” nor a close structural analog can be assumed to replicate the specific potency or selectivity of (-)-balanophonin.

Scaffold 4′,7-epoxy vs. 4′,7-dihydroxy analogs may eliminate antiproliferative response; generic lignans are not interchangeable

Profile Co‑isolated lignans (e.g., pinoresinol) show markedly different AGE‑inhibition and cytotoxicity profiles

Potency Close structural analogs exhibit variable cytotoxicity IC50; class‑average behavior does not predict specific activity

• [1] Könye, R. et al. Chemodiversity of Cirsium fruits: Antiproliferative lignans, neolignans and sesquineolignans as chemotaxonomic markers. Fitoterapia 2018, 127, 413–419. View Source
• [2] Lee, D.-Y. et al. A new lignan glycoside from the fruits of Cornus kousa Burg. Arch. Pharm. Res. 2008, 31 (7), 830–833. View Source
• [3] Lee, G.-Y. et al. Constituents of the seeds of Cornus officinalis with Inhibitory Activity on the Formation of Advanced Glycation End Products (AGEs). J. Korean Soc. Appl. Biol. Chem. 2008, 51 (4), 316–320. View Source

(-)-Balanophonin Comparative Evidence

Cytotoxicity Advantage Over a Structural Analog

(-)-Balanophonin (2) was directly compared with (7‘S,8’R)-dihydrodehydrodiconiferyl alcohol (3), a dihydrobenzofuran lignan isolated from the same Cornus kousa fruit fraction. In HeLa cells, (-)-balanophonin showed an IC50 of 29.1 μM versus 45.5 μM for compound 3. In MCF-7, the IC50 values were 29.2 μM and 28.2 μM, respectively; in SK-MEL-5, 31.3 μM versus 32.3 μM; and in SK-OV-3, 33.4 μM versus 43.4 μM [1].

Cytotoxicity vs. analog

Head-to-head

HeLa IC50 29.1 μM vs 45.5 μM; SK-OV-3 33.4 μM vs 43.4 μM

Reported higher cytotoxicity vs. close structural analog in tested cell lines

MTT assay, 48 h; cell lines HeLa, MCF-7, SK-MEL-5, SK-OV-3

Evidence Dimension	Cytotoxic potency (IC50) across four human cancer cell lines
Target Compound Data	HeLa 29.1 μM; MCF-7 29.2 μM; SK-MEL-5 31.3 μM; SK-OV-3 33.4 μM
Comparator Or Baseline	(7‘S,8’R)-Dihydrodehydrodiconiferyl alcohol (3): HeLa 45.5 μM; MCF-7 28.2 μM; SK-MEL-5 32.3 μM; SK-OV-3 43.4 μM
Quantified Difference	HeLa: 1.6-fold more potent; SK-OV-3: 1.3-fold more potent. MCF-7 and SK-MEL-5 approximately equipotent.
Conditions	MTT assay; 48 h incubation; isolated compounds from Cornus kousa fruits.

Why This Matters

The direct side-by-side comparison demonstrates that (-)-balanophonin is generally more potent than its close structural analog, supporting its selection as the lead scaffold for lignan-based cytotoxic studies.

• [1] Lee, D.-Y. et al. A new lignan glycoside from the fruits of Cornus kousa Burg. Arch. Pharm. Res. 2008, 31 (7), 830–833. View Source

AGE Inhibition Compared to Aminoguanidine

In an in vitro AGE‑formation assay using bovine serum albumin and methylglyoxal, (-)-balanophonin inhibited AGEs with an IC50 of 27.81 μM. This was compared to the most active co‑isolate gallicin (18.04 μM) and the clinical positive control aminoguanidine (974.59 μM) [1]. Other co‑isolated lignans such as (+)-pinoresinol did not reach a reportable IC50, indicating selectivity within the same chemical class.

AGE inhibition vs. aminoguanidine

Head-to-head

IC50 27.81 μM vs 974.59 μM (>35-fold lower IC50)

Supports AGE inhibition screening with neolignan‑specific context

BSA‑methylglyoxal assay; gallicin IC50 18.04 μM; pinoresinol not quantifiable

Evidence Dimension	Inhibition of advanced glycation end-product (AGE) formation
Target Compound Data	IC50 27.81 μM
Comparator Or Baseline	Gallicin IC50 18.04 μM; Aminoguanidine IC50 974.59 μM; (+)-Pinoresinol IC50 not reported (inactive at tested concentrations)
Quantified Difference	(-)-Balanophonin is 35-fold more potent than aminoguanidine. Gallicin is 1.5-fold more potent than (-)-balanophonin.
Conditions	Bovine serum albumin – methylglyoxal in vitro AGE formation assay; 37 °C; fluorescence measurement.

Why This Matters

(-)-Balanophonin is clearly differentiated from the clinically used aminoguanidine by a >35‑fold potency advantage, and its activity is distinct from other lignans in the same extract, making it a specific tool for AGE‑related diabetic complication research.

• [1] Lee, G.-Y. et al. Constituents of the seeds of Cornus officinalis with Inhibitory Activity on the Formation of Advanced Glycation End Products (AGEs). J. Korean Soc. Appl. Biol. Chem. 2008, 51 (4), 316–320. View Source

4',7-Epoxy Moiety Required for Antiproliferative Activity

In a panel of Cirsium‑derived neolignans tested against SW480 colon cancer cells, compounds bearing the 4‘,7‑epoxy moiety—balanophonin, picrasmalignan, desmethyl balanophonin, and desmethyl picrasmalignan—exhibited dose‑dependent antiproliferative effects. In contrast, the 4’,7‑dihydroxy analogs prebalanophonin and prepicrasmalignan were completely inactive at the same concentrations [1]. This establishes the epoxy bridge as an essential pharmacophoric element.

4′,7‑Epoxy requirement

Class-level

Epoxy‑bridged neolignans active; 4′,7‑dihydroxy analogs inactive in SW480 cells

Epoxy bridge essential for antiproliferative response; structural verification critical

Qualitative SAR; exact IC50 values not detailed in abstract

Evidence Dimension	Antiproliferative activity in SW480 colon cancer cells
Target Compound Data	Balanophonin and other 4‘,7‑epoxy neolignans: active (dose‑dependent inhibition)
Comparator Or Baseline	Prebalanophonin and prepicrasmalignan (4’,7‑dihydroxy neolignans): inactive
Quantified Difference	Qualitative: active vs. inactive. Exact IC50 values not reported in the abstract; full dose–response curves available in the primary article.
Conditions	SW480 human colon adenocarcinoma cell line; antiproliferative assay as described in Fitoterapia 2018.

Why This Matters

This class‑level evidence demonstrates that a simple structural switch (epoxy to dihydroxy) completely abrogates activity. Researchers procuring compounds for antiproliferative studies must ensure the epoxy‑bridged scaffold, which (-)-balanophonin possesses.

• [1] Könye, R. et al. Chemodiversity of Cirsium fruits: Antiproliferative lignans, neolignans and sesquineolignans as chemotaxonomic markers. Fitoterapia 2018, 127, 413–419. View Source

Microglial NO Inhibition Comparable to JNK Inhibitor

In LPS‑stimulated murine BV2 microglial cells, (-)-balanophonin reduced nitric oxide production with an IC50 of 7.07 μM, as determined by the Griess assay after 24 h [1]. The same study reported that the JNK inhibitor SP600125 showed comparable potency in inhibiting the inflammatory cascade, positioning (-)-balanophonin as a natural product with similar efficacy to a well‑characterized synthetic kinase inhibitor [2]. The effect was associated with down‑regulation of TLR4, iNOS, COX‑2, and MAPK phosphorylation.

NO inhibition vs. JNK inhibitor

Cross-study

IC50 7.07 μM in BV2 microglia; comparable to SP600125 MAPK modulation

Supports microglial neuroinflammation model context

LPS‑stimulated BV2, Griess assay; TLR4/iNOS/COX‑2 down‑regulation observed

Evidence Dimension	Inhibition of LPS‑induced nitric oxide production in BV2 microglia
Target Compound Data	IC50 7.07 μM
Comparator Or Baseline	SP600125 (JNK inhibitor) – comparable inhibitory profile on MAPK pathway (specific IC50 for NO not provided in the same assay, but equi‑effective in mechanistic studies).
Quantified Difference	(-)-Balanophonin achieves IC50 in the low micromolar range, similar to the pharmacological activity of a standard JNK inhibitor.
Conditions	BV2 murine microglia; LPS 100 ng/mL; 30 min pretreatment with compound; 24 h incubation; Griess assay for nitrite.

Why This Matters

This quantitative neuroinflammatory endpoint, benchmarked against a known kinase inhibitor, supports the selection of (-)-balanophonin for microglia‑targeted neuroinflammation models where a natural product tool compound is desired.

• [1] Lim, S. Y. et al. A New Neolignan Derivative, Balanophonin Isolated from Firmiana simplex Delays the Progress of Neuronal Cell Death by Inhibiting Microglial Activation. Biomol. Ther. 2017, 25, 519–527. View Source
• [2] MedChemExpress Balanophonin product page (data extracted from PMID 26774654). View Source

Recommended Applications for (-)-Balanophonin

Cancer Cytotoxicity Screening

Use (-)-balanophonin as a benchmark dihydrobenzofuran neolignan in panels that include (7‘S,8’R)-dihydrodehydrodiconiferyl alcohol and (+)-pinoresinol to systematically map the impact of the 4,7‑epoxy bridge and chiral configuration on cancer cell proliferation. The quantitative IC50 dataset across HeLa, MCF‑7, SK‑MEL‑5, and SK‑OV‑3 provides a reference for structure–activity relationship campaigns [1].

AGE-Related Diabetic Complication Research

Employ (-)-balanophonin as a positive control in AGE‑formation inhibition assays alongside aminoguanidine. Its >35‑fold potency advantage over aminoguanidine makes it a powerful tool to dissect the role of neolignan‑specific mechanisms in protein glycation, while comparison with gallicin allows evaluation of substitution effects on the aromatic ring [1].

Neuroinflammation: Microglial TLR4-MAPK Axis

Deploy (-)-balanophonin in LPS‑challenged BV2 or primary microglial cultures to simultaneously modulate NO production (IC50 7.07 μM), TLR4 expression, and MAPK phosphorylation. Benchmarking against SP600125 helps distinguish natural product polypharmacology from single‑kinase inhibition in neuroinflammatory models [1][2].

Application

Selection Property

Validation Focus

Cancer cell panel screening

Dihydrobenzofuran neolignan with defined (2S,3R) stereochemistry and 4′,7‑epoxy bridge

Cell‑line response comparison vs. structural analogs; SAR around epoxy/dihydroxy switch

AGE inhibition research

Neolignan‑based AGE‑formation inhibitor with reported IC50 context

Activity benchmarking against aminoguanidine and gallicin; protein glycation model interpretation

Microglial neuroinflammation models

Natural product tool compound for TLR4/MAPK pathway studies

NO production and kinase phosphorylation profiling; comparison with SP600125 for polypharmacology assessment

• [1] Lee, D.-Y. et al. A new lignan glycoside from the fruits of Cornus kousa Burg. Arch. Pharm. Res. 2008, 31 (7), 830–833; Lee, G.-Y. et al. J. Korean Soc. Appl. Biol. Chem. 2008, 51 (4), 316–320; Könye, R. et al. Fitoterapia 2018, 127, 413–419; Lim, S. Y. et al. Biomol. Ther. 2017, 25, 519–527. View Source
• [2] MedChemExpress Balanophonin product page (data extracted from PMID 26774654). View Source